Cas no 98953-10-7 (3-nitroso(phenyl)aminopropanoic acid)

• Product Name: 3-nitroso(phenyl)aminopropanoic acid
• CAS No: 98953-10-7
• Molecular Formula: C₉H₁₀N₂O₃
• Molecular Weight: 194.187302112579
• MDL: MFCD00598449
• CID: 5611083
• PubChem ID: 351049

3-nitroso(phenyl)aminopropanoic acid Properties

Names and Identifiers

• EN300-8637969
• NSC-518129
• 98953-10-7
• 3-[nitroso(phenyl)amino]propanoic acid
• SCHEMBL1520473
• NSC518129
• 3-nitroso(phenyl)aminopropanoic acid

• MDL： MFCD00598449
• InChIKey： XLSKDOBOOUYZJZ-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O3/c12-9(13)6-7-11(10-14)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
• SMILES： OC(CCN(C1C=CC=CC=1)N=O)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.06914219g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines